2,4-Dibromo-16α-hydroxy Estrone
2,4-Dibromo-16α-hydroxy Estrone
Brand Name:
Vulcanchem
CAS No.:
79258-14-3
VCID:
VC0024410
InChI:
InChI=1S/C18H20Br2O3/c1-18-5-4-8-9(12(18)7-14(21)17(18)23)2-3-10-11(8)6-13(19)16(22)15(10)20/h6,8-9,12,14,21-22H,2-5,7H2,1H3/t8-,9+,12-,14+,18-/m0/s1
SMILES:
CC12CCC3C(C1CC(C2=O)O)CCC4=C(C(=C(C=C34)Br)O)Br
Molecular Formula:
C18H20Br2O3
Molecular Weight:
444.163
2,4-Dibromo-16α-hydroxy Estrone
CAS No.: 79258-14-3
Reference Standards
VCID: VC0024410
Molecular Formula: C18H20Br2O3
Molecular Weight: 444.163
| CAS No. | 79258-14-3 |
|---|---|
| Product Name | 2,4-Dibromo-16α-hydroxy Estrone |
| Molecular Formula | C18H20Br2O3 |
| Molecular Weight | 444.163 |
| IUPAC Name | (8R,9S,13S,14S,16R)-2,4-dibromo-3,16-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H20Br2O3/c1-18-5-4-8-9(12(18)7-14(21)17(18)23)2-3-10-11(8)6-13(19)16(22)15(10)20/h6,8-9,12,14,21-22H,2-5,7H2,1H3/t8-,9+,12-,14+,18-/m0/s1 |
| Standard InChIKey | JTPNAPKUXFXZOQ-GYYZZVMYSA-N |
| SMILES | CC12CCC3C(C1CC(C2=O)O)CCC4=C(C(=C(C=C34)Br)O)Br |
| Synonyms | 2,4-Dibromo-3,16α-dihydroxyestra-1,3,5(10)-trien-17-one_x000B_(16α)-2,4-Dibromo-3,16-dihydroxyestra-1,3,5(10)-trien-17-one |
| PubChem Compound | 29978048 |
| Last Modified | Nov 11 2021 |
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